N'-(2-hydroxybenzylidene)-3-(2-oxo-1-pyrrolidinyl)benzohydrazide

• IUPAC Name: N-[(E)-(2-hydroxyphenyl)methylideneamino]-3-(2-oxopyrrolidin-1-yl)benzamide
• InChI: InChI=1S/C18H17N3O3/c22-16-8-2-1-5-14(16)12-19-20-18(24)13-6-3-7-15(11-13)21-10-4-9-17(21)23/h1-3,5-8,11-12,22H,4,9-10H2,(H,20,24)/b19-12+
• InChI Key: LFJZMFOESIHPLE-XDHOZWIPSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=CC=CC(=C2)C(=O)NN=CC3=CC=CC=C3O
• Isomeric SMILES: C1CC(=O)N(C1)C2=CC=CC(=C2)C(=O)N/N=C/C3=CC=CC=C3O
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

N-(2-hydroxybenzylidene)-3-(2-oxo-1-pyrrolidinyl)benzohydrazide, also known as HOP, is a compound that has been extensively studied for its potential applications in various fields of science. HOP is a hydrazone derivative of benzohydrazide and is synthesized through a simple reaction between 2-hydroxybenzaldehyde and 3-(2-oxo-1-pyrrolidinyl)benzohydrazide.

Mechanism of Action

The mechanism of action of N'-(2-hydroxybenzylidene)-3-(2-oxo-1-pyrrolidinyl)benzohydrazide is not fully understood, but it is believed to involve the formation of a Schiff base between the aldehyde group of N'-(2-hydroxybenzylidene)-3-(2-oxo-1-pyrrolidinyl)benzohydrazide and the amino group of the target molecule. This interaction leads to the formation of a stable complex that can be detected through fluorescence spectroscopy.
Biochemical and Physiological Effects
N'-(2-hydroxybenzylidene)-3-(2-oxo-1-pyrrolidinyl)benzohydrazide has been shown to have antioxidant and anti-inflammatory properties. It has also been shown to inhibit the activity of enzymes such as acetylcholinesterase, which is involved in the degradation of acetylcholine in the brain. These properties make N'-(2-hydroxybenzylidene)-3-(2-oxo-1-pyrrolidinyl)benzohydrazide a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-(2-hydroxybenzylidene)-3-(2-oxo-1-pyrrolidinyl)benzohydrazide in lab experiments is its high selectivity for metal ions. This property allows for the detection of specific metal ions in complex samples. However, N'-(2-hydroxybenzylidene)-3-(2-oxo-1-pyrrolidinyl)benzohydrazide has limited solubility in aqueous solutions, which can limit its use in certain applications.

Future Directions

There are several future directions for research on N'-(2-hydroxybenzylidene)-3-(2-oxo-1-pyrrolidinyl)benzohydrazide. One potential direction is the development of N'-(2-hydroxybenzylidene)-3-(2-oxo-1-pyrrolidinyl)benzohydrazide-based fluorescent probes for the detection of specific metal ions in biological samples. Another potential direction is the investigation of the neuroprotective effects of N'-(2-hydroxybenzylidene)-3-(2-oxo-1-pyrrolidinyl)benzohydrazide and its potential use in the treatment of neurodegenerative diseases. Additionally, the synthesis of N'-(2-hydroxybenzylidene)-3-(2-oxo-1-pyrrolidinyl)benzohydrazide derivatives with improved solubility and selectivity for specific metal ions could lead to the development of new diagnostic tools for environmental monitoring and medical diagnostics.
Conclusion
In conclusion, N'-(2-hydroxybenzylidene)-3-(2-oxo-1-pyrrolidinyl)benzohydrazide is a compound that has shown great potential for various scientific research applications. Its ability to selectively bind to metal ions and its antioxidant and anti-inflammatory properties make it a promising candidate for the development of new diagnostic tools and treatments for neurodegenerative diseases. Further research is needed to fully understand the mechanism of action of N'-(2-hydroxybenzylidene)-3-(2-oxo-1-pyrrolidinyl)benzohydrazide and to explore its potential applications in various fields of science.

Synthesis Methods

The synthesis of N'-(2-hydroxybenzylidene)-3-(2-oxo-1-pyrrolidinyl)benzohydrazide is relatively simple and involves the reaction of 2-hydroxybenzaldehyde with 3-(2-oxo-1-pyrrolidinyl)benzohydrazide. The reaction takes place in the presence of a catalyst and under reflux conditions. The resulting product is a yellow crystalline solid that can be purified through recrystallization.

Scientific Research Applications

N'-(2-hydroxybenzylidene)-3-(2-oxo-1-pyrrolidinyl)benzohydrazide has been extensively studied for its potential applications in various fields of science. One of the most promising applications of N'-(2-hydroxybenzylidene)-3-(2-oxo-1-pyrrolidinyl)benzohydrazide is its use as a fluorescent probe for the detection of metal ions. N'-(2-hydroxybenzylidene)-3-(2-oxo-1-pyrrolidinyl)benzohydrazide has been shown to selectively bind to metal ions such as copper, iron, and zinc, and its fluorescence intensity increases upon binding. This property makes N'-(2-hydroxybenzylidene)-3-(2-oxo-1-pyrrolidinyl)benzohydrazide a potential candidate for use in environmental monitoring and medical diagnostics.